Cas no 1118794-07-2 (ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate)

• Product Name: ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate
• CAS No: 1118794-07-2
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 5389568
• Update Time: 2025-05-21

ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5′-[[2-(2-methyl-1-piperidinyl)acetyl]amino][2,3′-bithiophene]-4′-carboxylate
• ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate

• Inchi： 1S/C19H24N2O3S2/c1-3-24-19(23)17-14(15-8-6-10-25-15)12-26-18(17)20-16(22)11-21-9-5-4-7-13(21)2/h6,8,10,12-13H,3-5,7,9,11H2,1-2H3,(H,20,22)
• InChI Key： VCYSEAMKGDCZTP-UHFFFAOYSA-N
• SMILES： C1(C2C(C(OCC)=O)=C(NC(CN3CCCCC3C)=O)SC=2)SC=CC=1

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.2±50.0 °C(Predicted)
• pka: 13.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate

Comprehensive Overview of Ethyl 5'-[2-(2-Methylpiperidin-1-yl)acetamido]-[2,3'-Bithiophene]-4'-Carboxylate (CAS No. 1118794-07-2)

The compound ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate (CAS No. 1118794-07-2) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a bithiophene core and a 2-methylpiperidine moiety, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics and conductive polymers.

One of the key reasons for the growing interest in ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate is its versatility. The bithiophene unit is known for its electron-rich properties, which are essential in designing organic semiconductors and photovoltaic materials. Meanwhile, the 2-methylpiperidine group introduces steric and electronic effects that can modulate the compound's biological activity, making it relevant for medicinal chemistry applications. This dual functionality positions the compound at the intersection of multiple cutting-edge research fields.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in flexible electronics and sustainable energy solutions. Ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate has emerged as a potential candidate for such applications due to its tunable electronic properties. Researchers are exploring its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where its conjugated system could enhance charge transport efficiency.

From a pharmaceutical perspective, the compound's amide linkage and heterocyclic components make it a valuable scaffold for drug design. Its structural features are reminiscent of bioactive molecules targeting central nervous system (CNS) disorders and inflammatory diseases. The 2-methylpiperidine fragment, in particular, is a common motif in neurologically active compounds, suggesting potential applications in neuropharmacology. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The synthesis of ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate involves multi-step organic reactions, including amide coupling and esterification. Researchers emphasize the importance of regioselective functionalization to achieve high yields and purity. Recent publications highlight innovative catalytic methods to streamline its production, addressing challenges such as side reactions and stereochemical control. These advancements are critical for scaling up production while maintaining cost-effectiveness.

Environmental and green chemistry considerations are also shaping the research around this compound. Scientists are investigating solvent-free synthesis and biodegradable derivatives to minimize ecological impact. Such efforts align with global trends toward sustainable chemical processes and circular economy principles. The compound's potential for bio-based applications further underscores its relevance in contemporary scientific discourse.

In summary, ethyl 5'-[2-(2-methylpiperidin-1-yl)acetamido]-[2,3'-bithiophene]-4'-carboxylate (CAS No. 1118794-07-2) represents a multifaceted molecule with broad implications for materials science and pharmaceutical research. Its structural complexity and functional adaptability make it a subject of ongoing investigation, particularly in the context of next-generation technologies and therapeutic innovations. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.